Cas no 2171689-30-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid
• CAS No: 2171689-30-6
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5753179
• PubChem ID: 165459540
• Update Time: 2025-05-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]methyl}pentanoic acid
• EN300-1512592
• 2171689-30-6
• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-2-7-15(23(32)33)13-29-22(31)21(12-25(26,27)28)30-24(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21H,2,7,12-14H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FQYPZNWICULBMF-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCC(C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid (CAS: 2171689-30-6)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid (CAS: 2171689-30-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluorobutanamidomethyl moiety and Fmoc-protected amino group, serves as a critical building block in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key findings in the latest research is the compound's role in enhancing the stability and bioavailability of peptide-based drugs. The trifluoromethyl group in the molecule contributes to increased metabolic stability, while the Fmoc protection allows for efficient solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to synthesize peptides with improved pharmacokinetic properties, paving the way for new treatments in oncology and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the synthesis of protease inhibitors. The study demonstrated that the incorporation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid into the inhibitor scaffold significantly enhanced binding affinity and selectivity for the target enzyme. This breakthrough highlights the potential of this compound in the development of next-generation enzyme inhibitors.

Another area of research focuses on the compound's utility in the development of fluorescent probes for biological imaging. The Fmoc group in the molecule can be easily modified to incorporate fluorescent tags, enabling the visualization of cellular processes in real-time. Recent advancements in this field have utilized 2171689-30-6 to create highly specific probes for tracking protein localization and dynamics, offering new insights into cellular mechanisms.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. Future studies are expected to further elucidate the compound's potential in drug discovery and chemical biology, with a focus on its application in targeted therapies and diagnostic tools.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}pentanoic acid (CAS: 2171689-30-6) represents a versatile and valuable tool in modern medicinal chemistry. Its unique structural features and functional groups make it an ideal candidate for various applications, from peptide synthesis to biological imaging. Continued research in this area holds great promise for the development of innovative therapeutics and diagnostic agents.